
Unraveling the Identity of Manicol: A Case of
Mistaken Identity in Chemical Databases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Manicol

Cat. No.: B1236642 Get Quote

A thorough investigation into the biological activity of a compound identified as Manicol with

the molecular formula C15H18O3 has revealed a significant discrepancy within chemical

literature and databases, leading to a potential case of mistaken identity. While some

databases list a substance named Manicol with the chemical formula C15H18O3, the

predominant and well-established scientific literature identifies "Manicol" as a synonym for

Mannitol, a sugar alcohol with the distinct molecular formula C6H14O6.

Initial searches for "Manicol C15H18O3" on platforms such as PubChem do yield an entry for

a compound with this specific molecular formula.[1] However, a broader look across multiple

chemical and biological databases overwhelmingly associates the name "Manicol" with

Mannitol.[2][3][4][5] Mannitol is a well-characterized osmotic diuretic used in clinical settings.[3]

[4][5]

Further complicating the matter, other distinct compounds also share the molecular formula

C15H18O3. One such example is (-)-Santonin, a natural product with its own unique chemical

structure and biological activities.[6]

This ambiguity makes it impossible to proceed with a detailed technical guide on the biological

activity of "Manicol C15H18O3" without further clarification. The available data is conflicting,

and providing information on the incorrect compound would be misleading and scientifically

inaccurate.

To resolve this issue, it is crucial to determine the precise chemical structure of the "Manicol" in
question. Researchers, scientists, and drug development professionals are urged to verify the
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identity of their compound of interest through structural elucidation techniques such as NMR

spectroscopy or mass spectrometry before proceeding with any biological studies.

Without a definitive chemical structure, any discussion of biological activity, experimental

protocols, or signaling pathways would be purely speculative. Therefore, this whitepaper must

pause at this juncture, highlighting the critical importance of unambiguous compound

identification in scientific research. We encourage any party with access to a physical sample

of the "Manicol" with the C15H18O3 formula to perform the necessary analytical chemistry to

confirm its identity. Once a confirmed structure is available, a comprehensive and accurate

technical guide on its biological activity can be developed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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